N-cyclopentylazepane-1-sulfonamide

• IUPAC Name: N-cyclopentylazepane-1-sulfonamide
• InChI: InChI=1S/C11H22N2O2S/c14-16(15,12-11-7-3-4-8-11)13-9-5-1-2-6-10-13/h11-12H,1-10H2
• InChI Key: LHBHYYOAEKZUQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)NC2CCCC2
• Molecular Formula: C11H22N2O2S
• Molecular Weight: 246.37 g/mol

Description

N-cyclopentylazepane-1-sulfonamide, also known as CPAS, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. CPAS belongs to the class of sulfonamide compounds, which are widely used in the pharmaceutical industry for their diverse biological activities.

Mechanism of Action

N-cyclopentylazepane-1-sulfonamide is believed to exert its biological effects by inhibiting the activity of certain enzymes or receptors in the body. For example, N-cyclopentylazepane-1-sulfonamide has been shown to inhibit the activity of carbonic anhydrase IX by binding to its active site, thereby preventing the enzyme from catalyzing its substrate.
Biochemical and Physiological Effects:
N-cyclopentylazepane-1-sulfonamide has been shown to have a range of biochemical and physiological effects in various studies. For example, N-cyclopentylazepane-1-sulfonamide has been shown to reduce the growth of cancer cells by inducing apoptosis, or programmed cell death. N-cyclopentylazepane-1-sulfonamide has also been shown to inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentylazepane-1-sulfonamide is its relatively simple synthesis method, which allows for the production of large quantities of the compound with good purity. However, one limitation of N-cyclopentylazepane-1-sulfonamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclopentylazepane-1-sulfonamide. For example, further studies could investigate the potential anticancer properties of N-cyclopentylazepane-1-sulfonamide in vivo, using animal models of cancer. Additionally, studies could investigate the potential antimicrobial properties of N-cyclopentylazepane-1-sulfonamide against specific bacteria or fungi. Finally, studies could investigate the potential of N-cyclopentylazepane-1-sulfonamide as a scaffold for the development of novel therapeutic compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of N-cyclopentylazepane-1-sulfonamide involves the reaction of cyclopentylamine with chlorosulfonic acid, followed by the addition of sodium azide. The resulting compound is then reduced with sodium borohydride to yield N-cyclopentylazepane-1-sulfonamide. This synthesis method has been optimized to produce high yields of N-cyclopentylazepane-1-sulfonamide with good purity.

Scientific Research Applications

N-cyclopentylazepane-1-sulfonamide has been investigated for its potential therapeutic properties in various scientific studies. One such study showed that N-cyclopentylazepane-1-sulfonamide has a potent inhibitory effect on carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. This suggests that N-cyclopentylazepane-1-sulfonamide may have potential as an anticancer agent.